Cas no 173372-46-8 (1-benzyl-1-butylguanidine)

• Product Name: 1-benzyl-1-butylguanidine
• CAS No: 173372-46-8
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 1362062
• PubChem ID: 11745789
• Update Time: 2025-06-08

1-benzyl-1-butylguanidine Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-butyl-N-(phenylmethyl)-
• 1-benzyl-1-butylguanidine
• AKOS026712895
• SCHEMBL8805242
• 173372-46-8
• F1907-8570

• Inchi： 1S/C12H19N3/c1-2-3-9-15(12(13)14)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3,(H3,13,14)
• InChI Key： BTIHWYDNRWPSAD-UHFFFAOYSA-N
• SMILES： N(C(=N)N)(CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 205.15807
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.11

Additional information on 1-benzyl-1-butylguanidine

Comprehensive Overview of 1-Benzyl-1-Butylguanidine (CAS No. 173372-46-8): Properties, Applications, and Industry Insights

1-Benzyl-1-butylguanidine (CAS No. 173372-46-8) is a specialized guanidine derivative with a unique molecular structure, combining a benzyl group and a butyl chain. This compound has garnered attention in pharmaceutical and chemical research due to its potential as a building block for bioactive molecules. The guanidine core is known for its strong basicity and ability to form hydrogen bonds, making it valuable in drug design, catalysis, and material science. Researchers often explore derivatives like 1-benzyl-1-butylguanidine hydrochloride or N-substituted guanidines for their tailored properties.

In recent years, the demand for high-purity guanidine derivatives has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. A trending topic in scientific forums is the role of such compounds in developing enzyme inhibitors or ion channel modulators. For instance, 1-benzyl-1-butylguanidine has been studied for its potential interactions with G-protein-coupled receptors (GPCRs), a hot area in drug discovery. Users frequently search for "guanidine derivatives solubility" or "CAS 173372-46-8 synthesis," reflecting practical concerns in lab workflows.

The compound's physicochemical properties—such as its melting point, solubility in organic solvents, and stability under ambient conditions—are critical for industrial applications. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic often queried as "how to analyze 1-benzyl-1-butylguanidine." Additionally, its storage recommendations (e.g., inert atmosphere, low humidity) align with best practices for sensitive reagents, a recurring theme in laboratory safety discussions.

From a commercial perspective, suppliers highlight custom synthesis and bulk availability of CAS No. 173372-46-8, catering to R&D and scale-up needs. Environmental and regulatory trends also influence its use, with queries like "green chemistry alternatives to guanidine derivatives" gaining traction. Innovations in catalytic guanylation methods further position this compound as a candidate for sustainable production.

In summary, 1-benzyl-1-butylguanidine exemplifies the intersection of structural versatility and functional utility in modern chemistry. Its relevance to peptide mimetics, polymeric materials, and small-molecule probes ensures ongoing interest. As research evolves, so do inquiries about "173372-46-8 patent applications" or "benzylguanidine toxicity profiles," underscoring the need for authoritative, up-to-date resources on this compound.